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Compound of Interest

Compound Name: 1-Chloro-2-methyl-2-propanol

Cat. No.: B146346

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-Chloro-2-
methyl-2-propanol. While its utility as a general-purpose solvent is limited, it serves as a
critical bifunctional intermediate in a variety of organic syntheses, particularly in the
pharmaceutical and agrochemical industries.

Physicochemical Properties

1-Chloro-2-methyl-2-propanol, also known as Chloro-tert-butyl alcohol, is a halogenated
organic compound.[1] It is a colorless to pale yellow liquid at room temperature with a mild,
characteristic odor.[1] Its bifunctional nature, containing both a hydroxyl group and a chlorine
atom, makes it a versatile building block in organic synthesis.[2]

The quantitative properties of 1-Chloro-2-methyl-2-propanol are summarized in the table
below for easy reference.
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Property Value

Molecular Formula C4aHoCIO

Molecular Weight 108.57 g/mol

CAS Number 558-42-9

Appearance Clear colorless to yellow liquid
Density 1.058 g/mL at 25 °C

Boiling Point 124-128 °C

Melting Point -20 °C

Flash Point 38 °C (100.4 °F) - closed cup

Refractive Index

n20/D 1.439

pKa

14.16 £ 0.29 (Predicted)

Solubility

Soluble in ethanol and acetone; slightly miscible

with water

Data sourced from multiple references.[1][3][4][5]

Applications in Organic Synthesis

1-Chloro-2-methyl-2-propanol is primarily utilized as a chemical intermediate rather than a

conventional solvent. Its value lies in its ability to introduce a tertiary alcohol and a primary

chloride into a molecular structure.[2] This dual functionality allows for a range of subsequent

chemical transformations.

Key Applications Include:

o Pharmaceutical Intermediate: It is a crucial building block in the synthesis of various Active

Pharmaceutical Ingredients (APIs), including the antihypertensive drug lercanidipine and

agents targeting the central nervous system.[1][6][7]

o Synthesis of Polyfunctional Thiols: The compound is used in the synthesis and

characterization of new polyfunctional thiols, which are of interest as novel odorants.[3]
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o Agrochemical Formulations: It serves as a precursor in the manufacturing of certain
agrochemicals.[1][2]

o Epoxide Formation: Dehydrochlorination of 1-chloro-2-methyl-2-propanol can lead to the
formation of isobutylene oxide, a valuable epoxide intermediate.[2]

e General Organic Synthesis: Its hydroxyl group can undergo esterification and etherification,
while the chlorine atom is susceptible to nucleophilic substitution, making it a versatile
reagent for building molecular complexity.[2]

The following diagram illustrates a general workflow for utilizing 1-Chloro-2-methyl-2-
propanol as a synthetic intermediate.
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General reaction pathways for 1-Chloro-2-methyl-2-propanol.

Experimental Protocols

The following protocols are representative examples of how 1-Chloro-2-methyl-2-propanol
can be synthesized and subsequently used as a chemical intermediate.

This modern industrial method avoids the use of large quantities of corrosive acids and
reduces waste.[6][7][8] It involves the hydration of 3-chloro-2-methylpropene using a solid acid
catalyst.[2][6][8]
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Materials:

e 3-chloro-2-methylpropene

e Deionized water

o Cation exchange resin (e.g., Zeo-karb)
e Dichloromethane (for extraction)

¢ Anhydrous Magnesium Sulfate (MgSOa)
« Filling tube reactor (e.g., 1 meter length, 30 cm diameter)
e Pumps for continuous flow

» Receiving tank

e Separatory funnel

» Rotary evaporator

« Distillation apparatus

Procedure:

Reactor Setup: Pack the filling tube reactor with the cation exchange resin. Set up two inlet
feeds at one end of the tube: one for water and one for 3-chloro-2-methylpropene.[6][8]

e Reaction Initiation: Begin pumping water into the reactor until the tube is filled. Then, start
the continuous flow of both water (e.g., at 1 L/h) and 3-chloro-2-methylpropene (e.g., at 500

g/h).[6][8]

o Temperature Control: Maintain the external temperature of the filling tube between 0-45 °C
using a cooling system.[7][8]

o Collection: Collect the reaction mixture as it flows out of the reactor into a receiving tank.[6]

[8]
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o Work-up:

o Allow the collected liquid to separate into agueous and organic layers.

o Separate the layers. Extract the aqueous layer twice with dichloromethane.[8]

o Combine all organic phases.

o Dry the combined organic layer over anhydrous MgSOa.[8]

e Purification:

o Filter off the drying agent.

o Concentrate the filtrate using a rotary evaporator to remove the dichloromethane.

o Purify the resulting crude product by fractional distillation to obtain pure 1-chloro-2-
methyl-2-propanol (boiling point 124-128 °C).[8] The expected purity is >97%.[8]

The workflow for this synthesis is depicted below.
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Continuous flow synthesis of 1-Chloro-2-methyl-2-propanol.

This protocol is a representative example of using 1-Chloro-2-methyl-2-propanol as a

substrate in a nucleophilic substitution reaction to form a C-S bond, a key step in the synthesis

of polyfunctional thiols.[3]

Materials:
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e 1-Chloro-2-methyl-2-propanol

¢ Sodium hydrosulfide (NaSH)

o Ethanol (as solvent)

 Stir plate and magnetic stir bar

¢ Round-bottom flask

o Reflux condenser

» Nitrogen or Argon inert atmosphere setup

e Separatory funnel

e Dichloromethane (DCM)

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous Sodium Sulfate (NazSOa)

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve 1-Chloro-2-methyl-2-propanol (1 equivalent) in ethanol under an inert
atmosphere.

» Reagent Addition: Add a solution of sodium hydrosulfide (1.1 equivalents) in ethanol to the
flask.

» Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Quenching: Once the starting material is consumed, cool the reaction to room temperature.
Carefully quench the reaction by adding saturated sodium bicarbonate solution.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b146346?utm_src=pdf-body
https://www.benchchem.com/product/b146346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Extraction: Transfer the mixture to a separatory funnel. Extract the product with
dichloromethane (3x).

» Washing: Wash the combined organic layers sequentially with water and then brine.

e Drying and Concentration: Dry the organic layer over anhydrous NazSOu4, filter, and
concentrate under reduced pressure to yield the crude thiol product, 1-mercapto-2-methyl-2-
propanol.

« Purification: If necessary, purify the crude product by column chromatography or distillation.

Safety and Handling

1-Chloro-2-methyl-2-propanol is a flammable liquid and should be handled with appropriate
care.[3] It may cause skin and eye irritation.[1]

o Handling: Use in a well-ventilated area or fume hood. Avoid contact with skin and eyes by
wearing appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[4]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
heat and ignition sources.[3]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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